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Compound of Interest

Compound Name: Pyridaben-d13

Cat. No.: B10855853

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pyridaben-d13, the deuterated analogue of the acaricide Pyridaben, serves as a critical
internal standard for its quantification in various matrices by mass spectrometry. Understanding
its physical characteristics is paramount for accurate sample preparation, analytical method
development, and interpretation of results. This guide provides a comprehensive overview of
the known physical properties of Pyridaben-d13. Due to the limited availability of specific
experimental data for the deuterated form, this document leverages data from its non-
deuterated counterpart, Pyridaben, to provide reasonable estimations where necessary. This
guide also outlines general experimental protocols for the determination of key physical
properties.

Chemical Identity and Structure

Pyridaben-d13 is a synthetic organochlorine compound belonging to the pyridazinone class of
chemicals. The deuterium labeling is typically on the tert-butylphenyl group.

Chemical Name: 4-chloro-2-(1,1-dimethylethyl)-5-[[[4-(1,1-dimethylethyl-d9)phenyl-2,3,5,6-
d4]methyl]thio]-3(2H)-pyridazinone.[1]

Synonyms: Damanlin-d13.[1]
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Molecular Formula: C19H12CID13N20S.[1]

CAS Number: 2468638-05-1.[1]

Quantitative Physical Data

The following table summarizes the key physical characteristics of Pyridaben-d13. It is

important to note that much of the quantitative data, such as melting and boiling points, are

derived from the non-deuterated form, Pyridaben, and should be considered as close

approximations for Pyridaben-d13. Isotopic substitution can slightly alter physical properties.

Property Value Source

Molecular Weight 378.0 g/mol [1]

Appearance Solid [1]

Purity >99% deuterated forms [1]

Melting Point 111-112 °C (for Pyridaben) [21[31[41[5]6]
Decomposes at ~200 °C;

Boiling Point Estimated at 429.9 °C (for [B151[71181[9]
Pyridaben)

) 1.2 g/cm3 at 20 °C (for
Density [2]3][°][10]

Pyridaben)

Water Solubility

0.012 mg/L at 20 °C (for
Pyridaben)

[11(31[4]

Solubility in Organic Solvents

Slightly soluble in Chloroform

[1]

Vapor Pressure

1.18 x 10~®* mm Hg at 20 °C
(for Pyridaben)

[3]

Experimental Protocols for Physical

Characterization
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While specific experimental protocols for the characterization of Pyridaben-d13 are not readily
available in the public domain, standard methodologies can be applied.

Determination of Melting Point

The melting point can be determined using Differential Scanning Calorimetry (DSC).
e Apparatus: A calibrated Differential Scanning Calorimeter.
e Procedure:

o Asmall, accurately weighed sample (1-5 mg) of Pyridaben-d13 is hermetically sealed in
an aluminum pan.

o An empty sealed pan is used as a reference.
o The sample and reference are heated at a constant rate (e.g., 10 °C/min).
o The heat flow to the sample is monitored as a function of temperature.

o The melting point is determined as the onset or peak of the endothermic melting transition.

Determination of Boiling Point

Due to its high boiling point and decomposition at elevated temperatures, the boiling point of
Pyridaben is typically estimated using computational models rather than determined
experimentally.

Determination of Solubility

The shake-flask method is a common technique for determining the solubility of a substance in
a particular solvent.

o Apparatus: A constant temperature water bath with a shaker, analytical balance, centrifuge,
and a suitable analytical instrument (e.g., HPLC-UV).

e Procedure:
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o An excess amount of Pyridaben-d13 is added to a known volume of the solvent (e.g.,
water, chloroform) in a flask.

o The flask is sealed and agitated in a constant temperature bath until equilibrium is reached
(typically 24-48 hours).

o The solution is then centrifuged to separate the undissolved solid.
o A known volume of the supernatant is carefully removed and diluted.

o The concentration of Pyridaben-d13 in the diluted solution is determined by a suitable
analytical method, and the original solubility is calculated.

Visualization of Key Relationships

The following diagram illustrates the logical flow from the chemical identity of Pyridaben-d13 to
its key physical properties.

Pyridaben-d13

State: Solid

LN e
Water: 0.012 mg/L
(as Pyridaben)

Melting Point: ~111-112 °C
(as Pyridaben)

Boiling Point: Decomposes
(as Pyridaben)

MW: 378.0 g/mol

Chloroform: Slightly Soluble

Chemical Identity Physical Properties Solubility Details

Figure 1: Interrelation of Pyridaben-d13 Properties

Click to download full resolution via product page
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Figure 1: Interrelation of Pyridaben-d13 Properties

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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